BENGHE Foundational & Exploratory

Check Availability & Pricing

In-depth Technical Guide: 2-Methyl 5-
cyclohexylpentanol (CAS: 1141487-54-8)

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 2-Methyl 5-cyclohexylpentanol

Cat. No.: B8338738

For Researchers, Scientists, and Drug Development Professionals

Abstract

2-Methyl 5-cyclohexylpentanol, registered under CAS number 1141487-54-8, is a synthetic
alcohol primarily utilized in the cosmetics and personal care industry. Marketed under trade
names such as SymDeo® B125, its principal function is as a deodorant and skin-conditioning
agent.[1] Its efficacy as a deodorant stems from its antimicrobial and anti-biofilm properties,
which selectively target odor-causing bacteria on the skin.[1] Notably, it is presented as a
microbiome-friendly alternative to broader-spectrum antimicrobials. This technical guide
provides a comprehensive overview of the available technical data on 2-Methyl 5-
cyclohexylpentanol, including its chemical and physical properties, a proposed synthesis
route, and its known mechanism of action. While detailed experimental protocols and specific
biological signaling pathway interactions are not extensively documented in publicly available
literature, this guide consolidates the existing knowledge to support further research and
development.

Chemical and Physical Properties

A summary of the key chemical and physical properties of 2-Methyl 5-cyclohexylpentanol is
presented in Table 1. This data has been compiled from various chemical databases and
supplier information.
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Property Value Source

Molecular Formula C12H240 PubChem

Molecular Weight 184.32 g/mol PubChem
5-cyclohexyl-2-methylpentan-

IUPAC Name PubChem
1-ol
Colorless clear liquid

Appearance . The Good Scents Company
(estimated)

- , 250.00 °C @ 760.00 mm Hg

Boiling Point . The Good Scents Company

(estimated)
_ >93.3 °C (> 200.0 °F) Closed _ _
Flash Point Vigon International

Cup

Solubility in Water

23.87 mg/L @ 25 °C

(estimated)

The Good Scents Company

Solubility in Alcohol

Soluble

The Good Scents Company

logP (o/w)

4.340 (estimated)

The Good Scents Company

Synthesis

While a detailed, step-by-step experimental protocol for the synthesis of 2-Methyl 5-
cyclohexylpentanol is not readily available in peer-reviewed literature, a plausible and
efficient multi-step synthesis can be proposed based on established organic chemistry
principles. One potential route involves a Grignard reaction, a classic and reliable method for
forming carbon-carbon bonds.

A hypothetical synthesis workflow is outlined below. This workflow is intended as a conceptual
guide for researchers and would require optimization and validation in a laboratory setting.
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Caption: Hypothetical Grignard-based synthesis route for 2-Methyl 5-cyclohexylpentanol.

Analytical Methods

Analysis of 2-Methyl 5-cyclohexylpentanol for purity and identity would typically involve
standard chromatographic and spectroscopic technigues. While specific, validated protocols
are not publicly available, a general workflow for quality control analysis is proposed.
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Caption: Proposed analytical workflow for 2-Methyl 5-cyclohexylpentanol.

Mechanism of Action and Biological Activity

The primary documented biological activity of 2-Methyl 5-cyclohexylpentanol is its
antimicrobial action, which is the basis for its use as a deodorant. It is described as having anti-
bacterial and anti-biofilm properties.[1] Research indicates that it can effectively control odor
without significantly disrupting the natural balance of the axillary microbiome, making it a
"microbiome-friendly" ingredient.[1]

At present, there is no specific, detailed information in the public domain that elucidates the
interaction of 2-Methyl 5-cyclohexylpentanol with defined biological signaling pathways in
either microbial or human cells. Its antimicrobial effect is likely due to non-specific disruption of
bacterial cell membranes, a common mechanism for alcohols and other lipophilic antimicrobial
agents. This mechanism would not be considered a specific signaling pathway.

The logical relationship for its deodorant action is as follows:
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Caption: Mechanism of deodorant action for 2-Methyl 5-cyclohexylpentanol.

Safety and Toxicology

Based on available safety data, 2-Methyl 5-cyclohexylpentanol is classified as very toxic to
aquatic life with long-lasting effects. This is an important consideration for its environmental fate
and disposal. For topical applications in cosmetics, it is generally considered safe at the
concentrations used.

Conclusion and Future Directions
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2-Methyl 5-cyclohexylpentanol is a commercially relevant compound with established
applications in the personal care industry. While its macroscopic functions are well-
documented, there is a clear opportunity for further research to fill the existing gaps in the
technical literature. Future work should focus on:

o Publication of detailed synthesis and analytical protocols: This would be invaluable for
researchers working with this compound.

» Elucidation of the specific antimicrobial mechanism: Moving beyond the general description
of membrane disruption to identify specific molecular targets or pathways would be a
significant contribution.

 Investigation of potential interactions with skin cell signaling pathways: Given its application
to the skin, understanding any effects on keratinocytes or other skin cells is crucial for a
complete safety and efficacy profile.

This technical guide serves as a foundational resource for professionals in research and drug
development, highlighting both the known attributes of 2-Methyl 5-cyclohexylpentanol and
the areas ripe for further scientific inquiry.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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